Cas no 2229325-45-3 (ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2229325-45-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6447172
• PubChem ID: 165678558
• Update Time: 2025-11-06

ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate
• 2229325-45-3
• EN300-1778723

• Inchi： 1S/C12H16N2O2/c1-6-12(3,4)9-8-14(5)13-10(9)11(15)16-7-2/h1,8H,7H2,2-5H3
• InChI Key： PVIRGZWXKKYBPD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate

Ethyl 1-Methyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate, with the CAS number No. 2229325-45-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique electronic properties and potential applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrazole ring substituted with an ethyl group at position 3 and a bulky alkyne substituent at position 4, along with a methyl group at position 1. These substituents contribute to its intriguing electronic and steric properties, making it a valuable molecule for further research and development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The pyrazole ring system is known for its ability to form hydrogen bonds and interact with protein targets, making it a versatile scaffold for drug design. In the case of ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate, the presence of an alkyne group introduces additional functionality, such as the potential for click chemistry reactions or metal-catalyzed transformations. This makes the compound a promising candidate for further functionalization and application in diverse chemical systems.

The synthesis of ethyl 1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by selective substitution reactions to introduce the desired substituents. The use of transition metal catalysts, such as palladium or copper, has been reported in similar syntheses to facilitate coupling reactions or alkyne functionalization. These methods not only enhance the efficiency of the synthesis but also allow for precise control over the stereochemistry and regioselectivity of the product.

One area where this compound has shown particular promise is in its application as a precursor for more complex molecules. For instance, researchers have explored its use in constructing heterocyclic frameworks with enhanced electronic properties. By leveraging the reactivity of the alkyne group, chemists can introduce additional functional groups or cross-link multiple molecules to create supramolecular assemblies. Such assemblies have potential applications in sensing technologies, drug delivery systems, and advanced materials.

In terms of biological activity, ethyl 1-methyl-4-(2-methylbut-3-Yn-Yl)-1H-pyrazole-carboxylate has been subjected to preliminary screening assays to evaluate its cytotoxicity and enzyme inhibitory effects. Early results suggest that this compound exhibits moderate activity against certain cancer cell lines, indicating its potential as a lead compound in anticancer drug development. Furthermore, its ability to modulate key signaling pathways makes it a candidate for further optimization through medicinal chemistry approaches.

From a materials science perspective, this compound's unique combination of steric bulk and electronic functionality positions it as a valuable building block for constructing advanced polymers or hybrid materials. For example, incorporating this molecule into polymer frameworks could enhance their mechanical properties or impart novel electronic characteristics. Additionally, its reactivity under mild conditions makes it suitable for use in green chemistry protocols, aligning with current trends toward sustainable chemical synthesis.

Looking ahead, ongoing research into ethyl 1-methyl-(... continued ...) will undoubtedly uncover new applications and insights into its chemical behavior. As advancements in synthetic methodology continue to evolve, so too will our ability to harness this compound's full potential across various disciplines.